Cas no 2171879-43-7 (1-(4-hydroxyoxan-4-yl)cycloheptane-1-carboxylic acid)

• Product Name: 1-(4-hydroxyoxan-4-yl)cycloheptane-1-carboxylic acid
• CAS No: 2171879-43-7
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 6052184
• PubChem ID: 165835907
• Update Time: 2025-05-20

1-(4-hydroxyoxan-4-yl)cycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyoxan-4-yl)cycloheptane-1-carboxylic acid
• 2171879-43-7
• EN300-1632212

• Inchi： 1S/C13H22O4/c14-11(15)12(5-3-1-2-4-6-12)13(16)7-9-17-10-8-13/h16H,1-10H2,(H,14,15)
• InChI Key： PYAXIAITWHSPJS-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(C(=O)O)CCCCCC1

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(4-hydroxyoxan-4-yl)cycloheptane-1-carboxylic acid

1-(4-Hydroxyoxan-4-yl)cycloheptane-1-carboxylic acid (CAS No. 2171879-43-7)

1-(4-Hydroxyoxan-4-yl)cycloheptane-1-carboxylic acid is a compound with the CAS registry number 2171879-43-7, representing a unique structure that combines a cycloheptane ring with a hydroxyoxane substituent and a carboxylic acid group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and biochemistry. The molecule's structure is characterized by a seven-membered cycloheptane ring, which is substituted at the 1-position with both a hydroxyoxane group and a carboxylic acid moiety. The hydroxyoxane group, specifically at the 4-position of the oxane ring, introduces hydrophilic properties, while the carboxylic acid group adds acidity and potential for hydrogen bonding.

Recent studies have highlighted the importance of understanding the synthesis, properties, and applications of 1-(4-hydroxyoxan-4-yl)cycloheptane-1-carboxylic acid. Researchers have explored various synthetic pathways to efficiently produce this compound, often utilizing catalytic asymmetric synthesis to achieve high enantiomeric excess. The compound's unique structure makes it a promising candidate for drug development, particularly in targeting specific biological pathways or as a precursor for more complex molecules. For instance, its ability to form stable hydrogen bonds could make it useful in designing bioactive compounds with improved solubility and bioavailability.

In terms of physical properties, CAS No. 2171879-43-7 exhibits interesting behavior under different conditions. Its melting point and solubility characteristics have been studied extensively, providing insights into its potential stability in various environments. Additionally, computational chemistry methods have been employed to predict the compound's electronic structure and reactivity, further aiding in its application in organic synthesis.

One of the most exciting developments involving 1-(4-hydroxyoxan-4-yl)cycloheptane-1-carboxylic acid is its role in polymer science. Researchers have investigated its use as a monomer in the synthesis of novel polymers with tailored properties, such as improved mechanical strength or biodegradability. These polymers could find applications in packaging materials, biomedical devices, or sustainable products.

Furthermore, recent advancements in green chemistry have led to the exploration of environmentally friendly methods for synthesizing this compound. By utilizing renewable feedstocks and catalytic processes, scientists aim to reduce the environmental footprint associated with its production. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

The compound's interaction with biological systems has also been a focal point of research. Studies have shown that CAS No. 2171879-43-7 exhibits moderate activity against certain enzymes, suggesting potential therapeutic applications. However, further research is needed to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical use.

In conclusion, 1-(4-hydroxyoxan-4-yl)cycloheptane-1-carboxylic acid (CAS No. 2171879-43) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for researchers seeking to develop innovative materials and therapies. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.